7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine

• IUPAC Name: 7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C7H4BrFN2/c8-5-3-11-7(9)4-1-2-10-6(4)5/h1-3,10H
• InChI Key: MRDXVFYXKYNWAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1C(=NC=C2Br)F
• Molecular Formula: C7H4BrFN2
• DSSTOX Substance ID: DTXSID001267207
• Molecular Weight: 215.02 g/mol
• CAS No.: 1082041-10-8

Description

7-Bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine is a heterocyclic compound featuring a fused pyrrole-pyridine core with halogen substituents at positions 7 (bromine) and 4 (fluorine). Its molecular formula is C₇H₄BrFN₂, and it has a molecular weight of 215.03 g/mol (estimated). This compound serves as a critical intermediate in medicinal chemistry, particularly in the synthesis of antiproliferative agents targeting cancer therapies . The bromine and fluorine substituents enhance its reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura) and influence electronic properties, making it valuable for structure-activity relationship (SAR) studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine typically involves the bromination and fluorination of the pyrrolo[3,2-c]pyridine core. One common method starts with 1H-pyrrolo[3,2-c]pyridine, which undergoes bromination using N-bromosuccinimide (NBS) to introduce the bromine atom at the 7-position . The fluorine atom is then introduced at the 4-position through a nucleophilic substitution reaction using a suitable fluorinating agent .

Industrial Production Methods

Industrial production methods for 7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine are similar to laboratory-scale synthesis but are optimized for larger-scale operations. These methods often involve continuous flow processes and the use of automated systems to ensure consistent product quality and yield. The choice of solvents, reagents, and reaction conditions is carefully controlled to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be replaced by other substituents through nucleophilic or electrophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under appropriate conditions to yield different derivatives.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like potassium fluoride (KF) or cesium fluoride (CsF) in polar aprotic solvents (e.g., dimethyl sulfoxide, DMSO) are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Coupling Reactions: Palladium catalysts (e.g., Pd(PPh3)4) and bases (e.g., potassium carbonate, K2CO3) are often utilized.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various fluorinated or brominated derivatives, while coupling reactions can produce more complex heterocyclic compounds.

Scientific Research Applications

7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine has several scientific research applications:

Medicinal Chemistry: It serves as a key intermediate in the synthesis of potential therapeutic agents, particularly those targeting cancer and other diseases.

Biological Studies: The compound is used in the development of inhibitors for specific enzymes and receptors, aiding in the study of biological pathways and disease mechanisms.

Material Science: It is explored for its potential use in the development of novel materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine depends on its specific application. In medicinal chemistry, it often acts as an inhibitor of certain enzymes or receptors. For example, derivatives of this compound have been shown to inhibit fibroblast growth factor receptors (FGFRs), which play a crucial role in cell proliferation and survival . By binding to these receptors, the compound can disrupt signaling pathways involved in cancer progression.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following sections compare 7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine with structurally related compounds, focusing on synthesis, physicochemical properties, and biological activities.

Pyrrolo[3,2-c]Pyridine Derivatives with Halogen Substituents

7-Bromo-4-Chloro-1H-Pyrrolo[3,2-c]Pyridine

• Molecular Weight : 231.48 g/mol
• Purity : 95%
• Synthesis : Prepared via halogenation or Suzuki coupling, similar to the fluoro analog.
• Key Differences : The chlorine atom at position 4 increases molecular weight and alters electron-withdrawing effects compared to fluorine. Chlorine’s larger atomic radius may reduce bioavailability due to steric hindrance.

4-Bromo-3-Iodo-1H-Pyrrolo[3,2-c]Pyridine

• Molecular Weight : 322.93 g/mol
• Formula : C₇H₄BrIN₂
• Applications : Iodine’s polarizability enhances suitability for radiolabeling or further functionalization .

7-Bromo-1H-Pyrrolo[3,2-c]Pyridine

• Molecular Weight : 197.03 g/mol
• CAS : 902837-42-7

Table 1: Halogen-Substituted Pyrrolo[3,2-c]Pyridines

Compound	Substituents	Molecular Weight (g/mol)	Purity	Key Applications
7-Bromo-4-fluoro (Target)	Br (C7), F (C4)	215.03	N/A	Antiproliferative intermediates
7-Bromo-4-chloro	Br (C7), Cl (C4)	231.48	95%	Suzuki coupling substrates
4-Bromo-3-iodo	Br (C4), I (C3)	322.93	N/A	Radiolabeling precursors
7-Bromo	Br (C7)	197.03	N/A	Building block for azaindoles

Pyrrolo[2,3-b]Pyridine Derivatives

• 5-Bromo-3-Nitro-1H-Pyrrolo[2,3-b]Pyridine : Used in Suzuki reactions with arylboronic acids (e.g., 4-trifluoromethylphenyl, 4-methoxyphenyl) to yield derivatives with 74–94% yields .
• 3-Chloro-7-Fluoro-1H-Pyrrolo[2,3-c]Pyridine : Demonstrates the impact of halogen positioning on reactivity and biological activity .

Substituted Pyrrolo[3,2-c]Pyridines in Drug Discovery

• 6-Aryl-1-(3,4,5-Trimethoxyphenyl)-1H-Pyrrolo[3,2-c]Pyridines: These compounds exhibit nanomolar to micromolar IC₅₀ values against cancer cell lines, highlighting the scaffold’s versatility in antiproliferative agent design .
• 1-Methyl Derivatives : Methylation at the 1-position (e.g., methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine-7-carboxylate, CAS 871819-43-1) improves metabolic stability .

Key Challenges :

• Regioselectivity in halogenation.
• Maintaining purity (>95%) during purification via silica gel chromatography .

Biological Activity

7-Bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine is a heterocyclic compound belonging to the pyrrolopyridine family. This compound has garnered attention in medicinal chemistry due to its unique structural features, which include a bromine atom at the 7-position and a fluorine atom at the 4-position. These substitutions are believed to enhance its biological activity by improving interactions with various biological targets.

The molecular formula for 7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine is C₇H₄BrFN₂. The presence of halogen atoms (bromine and fluorine) contributes to its reactivity and potential for diverse applications in drug discovery.

Target of Action

Research indicates that compounds similar to 7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine may act on specific enzymes and receptors involved in critical biological processes such as cancer progression and inflammation. The halogen substituents may facilitate non-covalent interactions like hydrogen bonding and π-π stacking, enhancing binding affinity to target proteins.

Mode of Action

The mode of action involves interaction with biological macromolecules, potentially influencing pathways related to cell proliferation and apoptosis. For instance, studies have shown that related compounds can inhibit fibroblast growth factor receptors (FGFRs), which are implicated in various tumors .

Anticancer Activity

7-Bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine has been investigated for its anticancer properties. In vitro assays have demonstrated its potential to inhibit cancer cell proliferation and induce apoptosis in tumor cell lines. For example, related pyrrolopyridine derivatives have shown IC50 values in the nanomolar range against FGFRs, indicating potent inhibitory activity .

Anti-inflammatory Effects

The compound has also been evaluated for anti-inflammatory activity. Studies suggest that it may modulate inflammatory responses by inhibiting key signaling pathways involved in inflammation. This is particularly relevant for diseases characterized by chronic inflammation, such as rheumatoid arthritis and certain cancers.

Other Biological Activities

In addition to anticancer and anti-inflammatory effects, 7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine may exhibit other biological activities including:

• Antiviral Activity : Some derivatives have shown promising antiviral effects against various pathogens.
• Antimicrobial Activity : The compound's structure suggests potential efficacy against bacterial and fungal infections.

Case Studies

• FGFR Inhibition : A study reported that derivatives of pyrrolo[2,3-b]pyridine exhibited potent inhibition of FGFRs with IC50 values ranging from 7 nM to over 700 nM across different FGFR subtypes. This highlights the potential of similar compounds like 7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine in targeting FGFR-related pathways in cancer therapy .
• Inflammation Modulation : Another investigation demonstrated that certain pyrrolopyridine derivatives could significantly reduce pro-inflammatory cytokine levels in vitro, suggesting a role for 7-bromo-4-fluoro-1H-pyrrolo[3,2-c]pyridine in managing inflammatory diseases.

Data Tables

Biological Activity	IC50 Values (nM)	Reference
FGFR1 Inhibition	7
FGFR2 Inhibition	9
FGFR3 Inhibition	25
Anti-inflammatory Cytokine Reduction	Not specified